Cas no 1936094-14-2 (3-(2-Fluorophenyl)-3-methylbutanenitrile)

• Product Name: 3-(2-Fluorophenyl)-3-methylbutanenitrile
• CAS No: 1936094-14-2
• MF: C₁₁H₁₂FN
• MW: 177.218086242676
• CID: 5742494
• PubChem ID: 118992977
• Update Time: 2023-11-10

3-(2-Fluorophenyl)-3-methylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• 1936094-14-2
• 3-(2-Fluorophenyl)-3-methylbutanenitrile

• Inchi： 1S/C11H12FN/c1-11(2,7-8-13)9-5-3-4-6-10(9)12/h3-6H,7H2,1-2H3
• InChI Key： LECOAYSWAKHXBZ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C)(C)CC#N

Computed Properties

• Exact Mass: 177.095377549g/mol
• Monoisotopic Mass: 177.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8Ų